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Compound of Interest

Compound Name: Allyl phenyl ether

Cat. No.: B049846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

allyl phenyl ether, including detailed experimental protocols for their determination. This

information is critical for the safe handling, quality control, and application of this compound in

research and development.

Core Physical Properties of Allyl Phenyl Ether
Allyl phenyl ether, with the chemical formula C₆H₅OCH₂CH=CH₂, is an organic compound

that serves as a valuable intermediate in various synthetic processes. Accurate knowledge of

its physical properties is essential for its application in pharmaceuticals, polymer chemistry, and

materials science.

Summary of Quantitative Data
The physical properties of allyl phenyl ether are summarized in the table below. It is important

to note that there are conflicting reports regarding its melting point. While some sources

describe it as a solid with a high melting point, the majority of chemical safety and supplier data

indicate it is a liquid at standard temperature and pressure.
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Physical Property Value Source(s)

Boiling Point 192 °C (at 760 mmHg) [1][2][3]

~195 °C [4]

Melting Point < 0 °C [5]

90 °C (in water) [6]

Physical State at 20°C Clear Liquid [1][4][7]

Density 0.978 g/mL at 25 °C [2]

Refractive Index n20/D 1.522 [2]

Flash Point 62 - 66 °C [1][5]

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is fundamental for compound identification

and purity assessment. The following are standard laboratory protocols for these

measurements.

Melting Point Determination (Capillary Method)
The capillary method is the most common technique for determining the melting point of a solid

organic compound.

Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is recorded as the

melting point. Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-

1.0°C, whereas impurities will lower and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Sample of allyl phenyl ether (if in solid form)
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Mortar and pestle (if sample needs to be powdered)

Procedure:

Sample Preparation: Ensure the sample is completely dry and finely powdered.

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard

surface to compact the sample into a column of 2-3 mm in height.

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, a rapid initial heating (10-20 °C/min) can be

performed to estimate the melting range.

For an accurate measurement, a second sample should be prepared. Heat rapidly to

about 10-15 °C below the estimated melting point.

Then, reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Observation: Record the temperature at which the first drop of liquid appears (the beginning

of the melting range) and the temperature at which the entire sample has turned into a clear

liquid (the end of the melting range).

Boiling Point Determination (Micro-Boiling Point
Method)
For small quantities of a liquid, the micro-boiling point method is a convenient and accurate

technique.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small sample is heated, and the

temperature at which a continuous stream of bubbles emerges from a sealed capillary and then

ceases upon cooling is observed.
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Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

Rubber band or wire for attaching the tube to the thermometer

Procedure:

Sample Preparation: Add a few milliliters of allyl phenyl ether to a small test tube.

Capillary Insertion: Place a capillary tube into the test tube with its sealed end pointing

upwards.

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the

bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., Thiele tube). The heat should be

applied gradually.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. Continue gentle heating until a rapid and continuous stream of

bubbles is observed.

Recording the Boiling Point: Stop heating and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles ceases and the liquid begins to enter

the capillary tube.

Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of an organic compound like allyl phenyl ether.

Caption: Logical workflow for determining the melting and boiling points of an organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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